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Compound of Interest

Compound Name: 4-Aminothiophene-2-carbonitrile

Cat. No.: B1282281 Get Quote

For Immediate Reference: The primary and recommended method for the disposal of 4-
Aminothiophene-2-carbonitrile is through a licensed hazardous waste disposal company. Do

not attempt to neutralize this compound. This guide provides essential safety and logistical

information for researchers, scientists, and drug development professionals to ensure the safe

handling and disposal of 4-Aminothiophene-2-carbonitrile, minimizing risks and

environmental impact.

Hazard Profile and Safety Precautions
4-Aminothiophene-2-carbonitrile is a hazardous chemical that requires careful handling. It is

classified as a substance that can cause severe skin burns and eye damage. Ingestion of this

compound is also harmful. Due to its hazardous nature, appropriate personal protective

equipment (PPE) must be worn at all times when handling this chemical. This includes

chemical-resistant gloves, safety goggles or a face shield, and a lab coat. All handling of this

compound and its waste should be performed in a well-ventilated laboratory fume hood.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-Aminothiophene-2-carbonitrile
is provided in the table below for easy reference.
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Property Value

Molecular Formula C₅H₄N₂S

Molecular Weight 124.17 g/mol

Melting Point 99 - 108 °C

Boiling Point 140 - 145 °C at 21 hPa

Appearance Yellow solid

Odor Stench

Step-by-Step Disposal Plan
Adherence to a systematic disposal plan is crucial for safety and regulatory compliance. The

following procedure outlines the necessary steps for the safe disposal of 4-Aminothiophene-2-
carbonitrile.

1. Segregation of Waste:

Immediately segregate all waste containing 4-Aminothiophene-2-carbonitrile at the point

of generation.

This includes any unreacted material, contaminated solvents, and disposable labware such

as gloves, pipette tips, and weighing papers.

Do not mix this waste with non-hazardous materials or other incompatible chemical waste

streams. Incompatible materials include strong oxidizing agents and strong acids[1].

2. Waste Container Selection and Labeling:

Use a designated, leak-proof, and chemically compatible container for all waste. The

container must have a secure closure and be kept closed except when adding waste.

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "4-
Aminothiophene-2-carbonitrile". Include the approximate concentration and quantity of the

waste.
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3. Storage of Waste:

Store the sealed and labeled waste container in a designated and secure satellite

accumulation area within the laboratory.

This area should be away from general laboratory traffic and incompatible materials.

4. Professional Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Provide the disposal company with a complete and accurate description of the waste. The

most common method of disposal for such compounds is high-temperature incineration[2].

Under no circumstances should 4-Aminothiophene-2-carbonitrile or its waste be disposed of

down the drain or in regular trash.

Emergency Procedures
In the event of exposure or a spill, follow these first aid measures immediately:

Inhalation: Move the affected person to fresh air and seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes and seek immediate medical attention[3].

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention[1][3].

Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Seek

immediate medical attention[3].

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the safe disposal of 4-
Aminothiophene-2-carbonitrile.
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Caption: Workflow for the safe disposal of 4-Aminothiophene-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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